3-(4-Methoxyphenyl)isoquinoline

• Molecular Formula: C16H13NO
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)isoquinoline
• InChI: InChI=1S/C16H13NO/c1-18-15-8-6-12(7-9-15)16-10-13-4-2-3-5-14(13)11-17-16/h2-11H,1H3
• InChI Key: VBCFPFDUNNOWIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC3=CC=CC=C3C=N2

Description

3-(4-Methoxyphenyl)isoquinoline is a synthetic isoquinoline derivative characterized by a methoxy-substituted phenyl group at the 3-position of the isoquinoline core.

Comparison with Similar Compounds

Core Modifications

• 3-(3′-Biphenyl)isoquinoline: This derivative replaces the 4-methoxyphenyl group with a 3-biphenyl moiety. It exhibits potent antibacterial activity against methicillin-sensitive Staphylococcus aureus (MSSA) and methicillin-resistant S. aureus (MRSA), with MIC values as low as 1 μg/mL. Increased lipophilicity from the biphenyl group enhances membrane penetration .
• 1-(4-Methoxyphenyl)isoquinoline (CAS 36710-74-4): Positional isomerism (1- vs. 3-substitution) alters electronic distribution. While biological data are unavailable, such positional changes are critical for target selectivity in isoquinolines .

Heterocyclic Analogues

• 3-Formyl-6-methoxy-2-(4-methoxyphenyl)indole (Compound 3e): Though an indole derivative, the 4-methoxyphenyl group mimics substituents in isoquinolines. It inhibits tubulin polymerization (IC₅₀ = 1.5 μM) and disrupts microtubule dynamics in cancer cells, comparable to colchicine. Methoxy groups here enhance activity compared to hydroxylated analogues .
• N-[2-[N-[3-(4-Chlorophenyl)-2-propenyl]amino]ethyl]-5-isoquinolinesulfonamide (H-86): A sulfonamide derivative with a chlorophenyl group reverses vinblastine resistance in leukemia cells by inhibiting P-glycoprotein-mediated drug efflux. Hydrophobicity from the chlorophenyl substituent correlates with efficacy .

Table 1: Key Pharmacological Comparisons

Compound Name	Substituents/Modifications	Biological Activity	Key Findings	References
3-(4-Methoxyphenyl)isoquinoline	3-(4-Methoxyphenyl)	Not explicitly reported	Structural focus for MDR/tubulin modulation	-
3-(3′-Biphenyl)isoquinoline	3-Biphenyl	Antibacterial (MSSA/MRSA)	MIC = 1 μg/mL; lipophilicity enhances uptake
Compound 3e (indole derivative)	3-Formyl-6-methoxy-2-(4-methoxyphenyl)	Tubulin inhibition	IC₅₀ = 35 nM (cell growth); mimics colchicine
H-86	Chlorophenyl-propenyl sulfonamide	Multidrug resistance reversal	Inhibits P-glycoprotein; ED₅₀ = 8.4 kcal/mol
4-(4-Methoxyphenyl)-3-phenylisoquinoline (CAS 320371-79-7)	4-(4-Methoxyphenyl), 3-phenyl	Synthetic feasibility	High-yield routes reported (50%+)

SAR Insights:

• Lipophilicity: Bulky, hydrophobic groups (e.g., biphenyl, terphenyl) enhance antibacterial activity in 3-substituted isoquinolines by improving membrane permeability .
• Positional Effects : Methoxy groups at the 4-position (vs. 3- or 2-) optimize interactions with targets like tubulin or ABC transporters .
• Heterocyclic Core: Indole derivatives (e.g., Compound 3e) show distinct SAR; methoxy groups are more favorable than hydroxyl groups for tubulin binding, contrasting with isoquinolines where hydroxylation may improve activity .

Contradictions and Complexity in SAR

• Methoxy vs. Hydroxy: In indole derivatives, methoxy groups are superior for tubulin inhibition, whereas isoquinoline-based compounds may benefit from hydroxyl groups for antioxidant or anti-inflammatory effects .